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Compound of Interest

Compound Name: Gelsevirine

Cat. No.: B10830514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and

experimental protocols for the use of Gelsevirine in mouse models, based on current scientific

literature. The information is intended to guide researchers in designing and executing

preclinical studies involving this novel STING (Stimulator of Interferon Genes) inhibitor.

Quantitative Data Summary
The following tables summarize the key quantitative data for the administration of Gelsevirine
in mice, primarily derived from studies on sepsis models.

Table 1: Gelsevirine Dosage and Administration in Mice
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Parameter Details Source

Animal Model 2-month-old C57BL/6J mice [1][2]

Therapeutic Indication
Sepsis (induced by Cecal

Ligation and Puncture - CLP)
[1][2]

Dosage Range 10 mg/kg and 20 mg/kg [1][2][3]

Administration Route Intraperitoneal (i.p.) injection [1]

Frequency
Single dose administered 5

hours post-CLP surgery
[1][2][3]

Vehicle

Not explicitly stated in the

provided search results.

Researchers should use a

suitable sterile vehicle such as

saline or DMSO, with

appropriate vehicle controls.

Table 2: Efficacy of Gelsevirine in a Murine Sepsis Model
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Outcome Measure
Gelsevirine Effect (at 10
and 20 mg/kg)

Source

Survival Rate

Dose-dependently increased

survival compared to untreated

sepsis.

[1][2]

Lung Inflammation

Reduced infiltration of F4/80+

macrophages and S100A9+

neutrophils.

[1][2]

STING Pathway

Downregulated STING

expression; suppressed

phosphorylation of TBK1, p65,

and IRF3.

[1][2]

Cytokine Production
Reduced serum levels of IL-6

and TNF-α.
[2]

Organ Damage
Mitigated CLP-induced lung,

hepatic, and renal injuries.
[2][4]

Experimental Protocols
Cecal Ligation and Puncture (CLP)-Induced Sepsis
Model
This protocol describes the induction of sepsis in mice and the subsequent administration of

Gelsevirine for therapeutic evaluation.

Materials:

Gelsevirine (purity >99.55%)

Sterile saline or other appropriate vehicle

2-month-old C57BL/6J mice

Anesthetic (e.g., isoflurane)
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Surgical instruments (scissors, forceps, sutures)

Syringes and needles for administration

Procedure:

Anesthetize the mice using an appropriate anesthetic agent.

Perform a midline laparotomy to expose the cecum.

Ligate the cecum below the ileocecal valve.

Puncture the ligated cecum with a needle (e.g., 22-gauge).

Gently squeeze the cecum to extrude a small amount of fecal content.

Return the cecum to the peritoneal cavity and close the abdominal incision in layers.

Administer fluid resuscitation (e.g., sterile saline, subcutaneously) as per institutional

guidelines.

Five hours after the CLP surgery, administer Gelsevirine (10 or 20 mg/kg) or a vehicle

control via intraperitoneal injection.[1][2][3]

Monitor the mice for survival and other relevant endpoints (e.g., collection of blood and

tissues for analysis at specific time points). For instance, 15 hours post-CLP, tissues can be

harvested for analysis of inflammatory markers.[1][2][3]

Assessment of Inflammatory Response
Procedure:

At a predetermined time point (e.g., 15 hours post-CLP), euthanize the mice.

Collect blood via cardiac puncture for serum cytokine analysis (e.g., IL-6, TNF-α) using

ELISA kits.

Harvest lung tissue for histological analysis (e.g., H&E staining) and immunohistochemistry

to detect inflammatory cell infiltration (e.g., F4/80 for macrophages, S100A9 for neutrophils).
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[2]

Prepare lung tissue lysates for Western blot analysis to determine the protein levels of

STING and the phosphorylation status of TBK1, p65, and IRF3.[1][2]

Visualizations
Experimental Workflow for Gelsevirine Efficacy Testing
in a CLP Mouse Model
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Click to download full resolution via product page

Caption: Workflow for evaluating Gelsevirine in a CLP-induced sepsis mouse model.

Gelsevirine's Mechanism of Action via STING Pathway
Inhibition
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Caption: Gelsevirine inhibits the STING signaling pathway to reduce inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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